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Compound of Interest

Compound Name: 2-(2-Chloroethyl)-1,3-dioxolane

CAS No.: 4362-36-1

Cat. No.: B1596187

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 2-(2-chloroethyl)-1,3-dioxolane, a

heterocyclic compound with significant potential in organic synthesis and as a building block in

the development of novel chemical entities. This document furnishes its core chemical and

physical properties, explores its synthesis and reactivity, discusses its current and potential

applications, particularly in the pharmaceutical industry, and outlines essential safety and

handling protocols. While detailed experimental data for this specific molecule is emerging, this

guide draws upon established principles of organic chemistry and comparative analysis with

structurally related compounds to provide a comprehensive and insightful resource for

laboratory professionals.

Core Compound Identification and Properties
2-(2-Chloroethyl)-1,3-dioxolane is a chlorinated derivative of 1,3-dioxolane. The dioxolane

ring serves as a protective group for a carbonyl functional group, a common strategy in multi-
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step organic synthesis. The presence of a reactive chloroethyl side chain makes it a valuable

intermediate for introducing this structural motif into larger molecules.

Table 1: Chemical and Physical Properties of 2-(2-Chloroethyl)-1,3-dioxolane

Property Value Source(s)

CAS Number 4362-36-1 [1]

Molecular Formula C₅H₉ClO₂ [1]

Molecular Weight 136.58 g/mol [1]

Boiling Point 179.6 °C at 760 mmHg [1]

Density 1.14 g/cm³ [1]

Flash Point 71.5 °C [1]

Appearance Colorless to light yellow liquid

Purity Typically >95.0% (GC)

Synthesis and Mechanistic Considerations
The synthesis of 2-(2-chloroethyl)-1,3-dioxolane typically involves the protection of a carbonyl

group in a precursor molecule. A common and efficient method is the acetalization of 3-

chloropropionaldehyde with ethylene glycol in the presence of an acid catalyst.

General Synthesis Workflow
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Caption: General workflow for the synthesis of 2-(2-Chloroethyl)-1,3-dioxolane.

Detailed Experimental Protocol (Hypothetical)
Materials: 3-chloropropionaldehyde, ethylene glycol, p-toluenesulfonic acid (catalyst),

toluene, saturated sodium bicarbonate solution, anhydrous magnesium sulfate, rotary

evaporator, distillation apparatus.

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 3-

chloropropionaldehyde, an equimolar amount of ethylene glycol, and a catalytic amount of

p-toluenesulfonic acid in toluene.

Heat the mixture to reflux and collect the water in the Dean-Stark trap until no more water

is formed.

Cool the reaction mixture to room temperature and wash with a saturated sodium

bicarbonate solution to neutralize the acid catalyst.
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Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic layer using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure 2-(2-chloroethyl)-1,3-
dioxolane.

Chemical Reactivity and Applications in Drug
Development
The reactivity of 2-(2-chloroethyl)-1,3-dioxolane is dominated by the chloroethyl side chain,

which is susceptible to nucleophilic substitution reactions. The dioxolane ring is generally stable

under neutral and basic conditions but can be hydrolyzed with aqueous acid to deprotect the

aldehyde functionality.

This dual reactivity makes it a versatile building block in organic synthesis. It can be used as a

precursor to introduce a protected aldehyde group into a molecule via substitution of the

chloride, followed by deprotection of the dioxolane.

Potential Applications in Medicinal Chemistry
While specific applications of 2-(2-chloroethyl)-1,3-dioxolane in marketed drugs are not

widely documented, its structural motifs are present in various pharmacologically active

compounds. The related compound, 2-(chloromethyl)-1,3-dioxolane, is a key intermediate in

the synthesis of Doxofylline, a bronchodilator used in the treatment of asthma and COPD.[2][3]

This suggests that 2-(2-chloroethyl)-1,3-dioxolane could serve as a valuable starting material

or intermediate for the synthesis of novel therapeutic agents.

The chloroethyl group allows for the facile introduction of the dioxolane moiety onto

nucleophilic scaffolds, such as amines, thiols, and alcohols, which are common functional

groups in drug candidates.
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Caption: Synthetic utility of 2-(2-Chloroethyl)-1,3-dioxolane.

Spectroscopic Characterization (Predicted)
Detailed, published spectroscopic data for 2-(2-chloroethyl)-1,3-dioxolane is not readily

available. However, based on its structure, the following spectral characteristics can be

predicted.

Table 2: Predicted Spectroscopic Data for 2-(2-Chloroethyl)-1,3-dioxolane
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Technique Predicted Features Rationale

¹H NMR

- Triplet around 5.0-5.2 ppm

(1H, -OCHO-)- Multiplet

around 3.9-4.1 ppm (4H, -

OCH₂CH₂O-)- Triplet around

3.6-3.8 ppm (2H, -CH₂Cl)-

Multiplet around 2.0-2.2 ppm

(2H, -CH₂CH₂Cl)

Chemical shifts are influenced

by the electronegativity of

adjacent oxygen and chlorine

atoms.

¹³C NMR

- Peak around 100-105 ppm (-

OCHO-)- Peak around 65 ppm

(-OCH₂CH₂O-)- Peak around

40-45 ppm (-CH₂Cl)- Peak

around 35-40 ppm (-

CH₂CH₂Cl)

The acetal carbon is

significantly downfield.

IR

- Strong C-O stretching bands

around 1050-1150 cm⁻¹- C-H

stretching bands around 2850-

3000 cm⁻¹- C-Cl stretching

band around 650-750 cm⁻¹

Characteristic absorptions for

an acetal and an alkyl chloride.

MS

- Molecular ion peak (M⁺) at

m/z 136- Isotopic peak (M+2)

at m/z 138 (approx. 1/3

intensity of M⁺)- Fragmentation

pattern showing loss of CH₂Cl,

C₂H₄Cl

The presence of chlorine

results in a characteristic

isotopic pattern.

Safety, Handling, and Storage
As a chlorinated organic compound, 2-(2-chloroethyl)-1,3-dioxolane should be handled with

appropriate care in a well-ventilated laboratory fume hood. Personal protective equipment,

including safety goggles, gloves, and a lab coat, should be worn at all times.

Hazard Statements (Predicted based on similar compounds): Harmful if swallowed, in

contact with skin, or if inhaled. Causes skin and eye irritation.[4]
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Precautionary Statements (Predicted based on similar compounds): Avoid breathing vapors.

Wash hands thoroughly after handling. Wear protective gloves and eye protection.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[5]

Conclusion
2-(2-Chloroethyl)-1,3-dioxolane is a valuable synthetic intermediate with considerable

potential in the fields of organic synthesis and drug discovery. Its bifunctional nature, combining

a stable protecting group with a reactive alkyl halide, allows for its strategic incorporation into

complex molecular architectures. While further research is needed to fully elucidate its

applications, this guide provides a solid foundation for scientists and researchers looking to

utilize this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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